Cas no 5685-07-4 (2(3H)-Thiazolethione,3-methyl-)

• Product Name: 2(3H)-Thiazolethione,3-methyl-
• CAS No: 5685-07-4
• MF: C₄H₅NS₂
• MW: 131.21919798851
• CID: 383564
• PubChem ID: 138563
• Update Time: 2025-04-19

2(3H)-Thiazolethione,3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Thiazolethione,3-methyl-
• 2(3H)-thiazolethione, 3-methyl-; 3-Methyl-1,3-thiazole-2(3H)-thione
• IENJMFWWRIWLIW-UHFFFAOYSA-
• 2(3H)-Thiazolethione, 3-methyl-
• 3-methylthiazoline-2-thione
• DTXSID10205382
• 5685-07-4
• InChI=1/C4H5NS2/c1-5-2-3-7-4(5)6/h2-3H,1H3
• SCHEMBL10849381

• Inchi： 1S/C4H5NS2/c1-5-2-3-7-4(5)6/h2-3H,1H3
• InChI Key： IENJMFWWRIWLIW-UHFFFAOYSA-N
• SMILES： S1C=CN(C1=S)C

Computed Properties

• Exact Mass: 130.98645
• Monoisotopic Mass: 130.986
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 60.6Ų

Experimental Properties

• Density: 1.37
• Boiling Point: 192.5°C at 760 mmHg
• Flash Point: 70.2°C
• Refractive Index: 1.715
• PSA: 3.24